3-fluoro-4-methyl-N-(pentan-3-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-fluoro-4-methyl-N-pentan-3-ylaniline
• InChI: InChI=1S/C12H18FN/c1-4-10(5-2)14-11-7-6-9(3)12(13)8-11/h6-8,10,14H,4-5H2,1-3H3
• InChI Key: XBDJHDZFUCGESQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=CC(=C(C=C1)C)F

Description

3-Fluoro-4-methyl-N-(pentan-3-yl)aniline (CAS 1021077-03-1) is a substituted aniline derivative with a molecular formula of C₁₂H₁₈FN and a molecular weight of 195.28 g/mol . The compound features a fluorine atom at the 3-position, a methyl group at the 4-position, and a branched pentan-3-yl group attached to the nitrogen atom. This structural configuration introduces steric hindrance from the pentan-3-yl group and electronic effects from the fluorine and methyl substituents. The fluorine atom, being electron-withdrawing, may reduce the electron density of the aromatic ring, while the methyl group provides mild electron-donating effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-4-methyl-N-(pentan-3-yl)aniline typically involves the following steps:

Nitration: The starting material, 4-methylacetanilide, is nitrated to introduce a nitro group at the 3-position.

Reduction: The nitro group is then reduced to an amine group, forming 3-amino-4-methylacetanilide.

Fluorination: The amine group is then fluorinated using a fluorinating agent such as Selectfluor.

Alkylation: Finally, the fluorinated compound is alkylated with pentan-3-yl bromide to form 3-fluoro-4-methyl-N-(pentan-3-yl)aniline.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-methyl-N-(pentan-3-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted aniline derivatives depending on the nucleophile used.

Scientific Research Applications

3-Fluoro-4-methyl-N-(pentan-3-yl)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-fluoro-4-methyl-N-(pentan-3-yl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity and selectivity, while the alkyl group can influence its lipophilicity and membrane permeability. These interactions can modulate various biochemical pathways and physiological responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Structural Analogues

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Differences
3-Fluoro-4-methyl-N-(pentan-3-yl)aniline	1021077-03-1	C₁₂H₁₈FN	195.28	3-F, 4-CH₃, N-pentan-3-yl	Reference compound
2,6-Di(pentan-3-yl)aniline	948587-90-4	C₁₅H₂₅N	219.37	2,6-di(pentan-3-yl)	Higher steric bulk, no halogen substituents
4-(Methylsulfanyl)-N-(pentan-3-yl)aniline	1019512-55-0	C₁₂H₁₉NS	209.35	4-SCH₃, N-pentan-3-yl	Sulfur-containing group alters polarity
2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline	1519960-16-7	C₁₂H₁₈FNO	211.28	2-F, 5-OCH₃, N-pentan-3-yl	Methoxy group introduces O-atom, positional isomerism

Key Observations:

• Electronic Effects: Fluorine’s electron-withdrawing nature contrasts with methoxy’s electron-donating properties (e.g., in 2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline), affecting aromatic ring reactivity.
• Polarity and Solubility: The methylsulfanyl group in 4-(methylsulfanyl)-N-(pentan-3-yl)aniline increases lipophilicity compared to the fluorine and methyl groups in the target compound .

Physical and Chemical Properties

Property	3-Fluoro-4-methyl-N-(pentan-3-yl)aniline	2,6-Di(pentan-3-yl)aniline	2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline
Boiling Point (°C)	Not reported	286	Not reported
Molecular Weight (g/mol)	195.28	219.37	211.28
Key Functional Groups	F, CH₃, branched alkyl	Branched alkyl	F, OCH₃, branched alkyl

Analysis:

• The higher boiling point of 2,6-Di(pentan-3-yl)aniline (286°C) compared to the target compound (data unavailable) is attributed to increased van der Waals forces from two bulky pentan-3-yl groups .
• Methoxy-substituted derivatives (e.g., 2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline) may exhibit enhanced solubility in polar solvents due to the oxygen atom .

Biological Activity

3-Fluoro-4-methyl-N-(pentan-3-yl)aniline is a compound of considerable interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis, interaction with biological targets, and comparative analysis with related compounds.

Chemical Structure and Properties

The molecular formula of 3-fluoro-4-methyl-N-(pentan-3-yl)aniline is $C_{13}H_{18}FN$, with a molecular weight of approximately 195.28 g/mol. The compound features a benzene ring substituted at the 3-position with a fluorine atom and at the 4-position with a methyl group, while the nitrogen is linked to a branched pentan-3-yl group. This molecular design enhances its lipophilicity and ability to penetrate biological membranes effectively.

Synthesis

The synthesis of 3-fluoro-4-methyl-N-(pentan-3-yl)aniline generally involves the following steps:

• Fluorination : Introduction of the fluorine atom at the 3-position of the aniline derivative.
• Alkylation : The nitrogen atom is alkylated with pentan-3-yl bromide or similar reagents.
• Purification : The product is purified through recrystallization or chromatography.

The biological activity of 3-fluoro-4-methyl-N-(pentan-3-yl)aniline can be attributed to several mechanisms:

• Binding Affinity : The presence of the fluorine atom enhances binding affinity to various biological targets, such as enzymes and receptors, through strong hydrogen bonds and van der Waals interactions.
• Enzyme Modulation : Studies indicate that this compound can modulate enzyme activities, potentially serving as an inhibitor or activator depending on the target.
• Cellular Penetration : The branched alkyl group improves the compound's lipophilicity, facilitating better cellular uptake.

Case Studies

Recent research has highlighted specific interactions of 3-fluoro-4-methyl-N-(pentan-3-yl)aniline with biological systems:

• Enzyme Inhibition Studies : In vitro assays demonstrated that this compound significantly inhibits certain enzymes involved in metabolic pathways, leading to altered cellular responses.
• Receptor Binding Assays : Binding studies reveal that it exhibits selective binding to specific receptors, indicating potential therapeutic applications in modulating receptor-mediated pathways.

Comparative Analysis

To provide context for its biological activity, a comparison with structurally similar compounds is useful:

Compound Name	Structural Features	Unique Characteristics
4-Fluoro-N-(3-methylbutan-2-yl)aniline	Fluorine at 4-position	Different substitution position affecting reactivity
3,4-Difluoro-N-(3-methylbutan-2-yl)aniline	Two fluorine atoms at 3 and 4 positions	Enhanced electronic properties due to dual fluorination
3-Fluoro-5-methyl-N-(pentan-2-yl)aniline	Fluorine at 3-position	Different alkyl chain affecting lipophilicity

The unique combination of the fluorine atom and branched alkyl group in 3-fluoro-4-methyl-N-(pentan-3-yl)aniline contributes to its distinct chemical behavior and biological profile compared to these related compounds.